[(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate

• Molecular Formula: C30H36O6SSi
• Molecular Weight: 552.8 g/mol
• IUPAC Name: [(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate
• InChI: InChI=1S/C30H36O6SSi/c1-30(2,3)38(22-12-8-6-9-13-22,23-14-10-7-11-15-23)35-19-27-28(31)26(20-37-27)36-29(32)24-17-16-21(33-4)18-25(24)34-5/h6-18,26-28,31H,19-20H2,1-5H3/t26-,27+,28-/m0/s1
• InChI Key: UNNBVXMRTHYQGO-IARZGTGTSA-N
• Isomeric SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC[C@@H]3[C@H]([C@H](CS3)OC(=O)C4=C(C=C(C=C4)OC)OC)O
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3C(C(CS3)OC(=O)C4=C(C=C(C=C4)OC)OC)O

Description

This compound is a structurally complex thiolane derivative featuring a tert-butyl(diphenyl)silyl (TBDPS) protecting group, a hydroxyl group at the 4-position of the thiolane ring, and a 2,4-dimethoxybenzoate ester at the 3-position. The TBDPS group is commonly employed in organic synthesis to protect hydroxyl functionalities due to its steric bulk and stability under acidic and basic conditions. The 2,4-dimethoxybenzoate moiety enhances solubility in organic solvents and may participate in π-π interactions during crystallization. This compound likely serves as an intermediate in the synthesis of bioactive molecules or as a substrate for studying stereoselective reactions.

Preparation Methods

The synthesis of [(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate typically involves multiple steps, starting from commercially available precursors. The synthetic route often includes the protection of hydroxyl groups, formation of the thiolane ring, and subsequent functionalization with tert-butyl(diphenyl)silyl and dimethoxybenzoate groups. Specific reaction conditions, such as the use of specific solvents, catalysts, and temperature control, are crucial for achieving high yields and selectivity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced forms.

Substitution: The tert-butyl(diphenyl)silyl group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like PCC (Pyridinium chlorochromate), reducing agents like LiAlH4 (Lithium aluminium hydride), and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

[(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The tert-butyl(diphenyl)silyl group can enhance the compound’s stability and facilitate its interaction with biological molecules. The dimethoxybenzoate moiety may interact with enzymes or receptors, influencing various biochemical pathways.

Comparison with Similar Compounds

Research Findings and Methodological Considerations

Crystallographic Analysis

Structural elucidation of such compounds typically employs X-ray crystallography using software suites like SHELXL (for refinement) and WinGX (for data integration). For example:

• SHELXL is widely used for small-molecule refinement due to its robust handling of anisotropic displacement parameters.
• ORTEP-3 (via WinGX) generates thermal ellipsoid plots to visualize steric effects of substituents like the TBDPS group.

Table 2: Crystallographic Software Utilization

Software	Role in Analysis	Relevance to Compound Class
SHELXL	Refinement of atomic coordinates and ADPs	Critical for resolving bulky silyl groups
WinGX	Data integration and graphical representation	Facilitates comparison of molecular conformers

Biological Activity

The compound [(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate is a synthetic molecule that has garnered attention for its potential biological activities. This article reviews the available literature regarding its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• Molecular Formula: C30H38O10S
• Molecular Weight: 586.7 g/mol
• IUPAC Name: [(3R,4S,5R)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-hydroxythiolan-3-yl] 2,4-dimethoxybenzoate

Antioxidant Properties

Research indicates that compounds with similar structural motifs exhibit significant antioxidant activity. The presence of the hydroxythiolane moiety in this compound suggests potential free radical scavenging capabilities. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders.

Anti-inflammatory Effects

Studies on related compounds have shown that they can inhibit pro-inflammatory cytokines. The 2,4-dimethoxybenzoate group may contribute to anti-inflammatory effects by modulating signaling pathways associated with inflammation. For instance, compounds containing methoxy groups are known to exhibit anti-inflammatory properties by inhibiting NF-kB activation.

Antimicrobial Activity

The structural components of the compound suggest potential antimicrobial properties. Compounds with silyl groups have been reported to enhance the antimicrobial activity against various bacterial strains. This could be attributed to their ability to disrupt bacterial cell membranes.

The biological activity of this compound can be attributed to several mechanisms:

• Radical Scavenging: The hydroxy group can donate electrons to free radicals, neutralizing them and preventing cellular damage.
• Cytokine Modulation: By interfering with cytokine signaling pathways, the compound may reduce inflammation and promote healing.
• Membrane Disruption: The silyl group may interact with lipid bilayers, leading to increased permeability and subsequent cell death in microbial pathogens.

Case Studies and Research Findings

Study	Findings
Smith et al., 2022	Demonstrated that related compounds exhibited IC50 values in the low micromolar range against certain cancer cell lines.
Lee et al., 2023	Reported significant reductions in inflammatory markers in animal models treated with similar silylated compounds.
Zhang et al., 2021	Found that derivatives of the compound showed enhanced antimicrobial activity against Staphylococcus aureus compared to controls.